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Compound of Interest

Compound Name: Renin FRET Substrate I

Cat. No.: B1146007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of Renin FRET
Substrate I, a fluorogenic substrate for human renin. This document outlines the principles of

the assay, detailed experimental protocols for measuring renin activity and screening for

inhibitors, and data analysis guidelines.

Introduction
Renin is an aspartyl protease that plays a critical role in the renin-angiotensin system (RAS), a

hormonal cascade that regulates blood pressure and fluid balance.[1][2][3] It is the rate-limiting

enzyme, cleaving angiotensinogen to form angiotensin I.[1][2] Due to its central role in

hypertension, renin is a key target for drug discovery.[2][4]

Renin FRET Substrate I is a peptide-based substrate designed to mimic the cleavage site of

human angiotensinogen.[5] The peptide is labeled with a fluorophore and a quencher molecule.

In its intact state, the quencher suppresses the fluorescence of the fluorophore through Förster

Resonance Energy Transfer (FRET). Upon cleavage by renin at the specific Leu-Val bond, the

fluorophore and quencher are separated, leading to a measurable increase in fluorescence

intensity.[1][4][6] This direct relationship between enzyme activity and fluorescence signal

allows for a continuous and sensitive assay suitable for high-throughput screening.[1][4]
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Property Description

Substrate Type Fluorogenic FRET peptide

Target Enzyme Human Renin

Cleavage Site Leucine-Valine bond

Typical FRET Pairs EDANS/DABCYL, 5-FAM/QXL™ 520, TF3/TQ3

Formulation Lyophilized powder

Storage Store at -20°C, protected from light.[7]

Signaling Pathway
The following diagram illustrates the role of renin in the Renin-Angiotensin System (RAS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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